Trifluoromethyl-pyrimidine-4-carboxylic acid methoxy-methyl-amide

• IUPAC Name: N-methoxy-N-methyl-2-(trifluoromethyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C8H8F3N3O2/c1-14(16-2)6(15)5-3-4-12-7(13-5)8(9,10)11/h3-4H,1-2H3
• InChI Key: AOWRRSBJOZBUFW-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=NC(=NC=C1)C(F)(F)F)OC
• Molecular Formula: C8H8F3N3O2
• Molecular Weight: 235.16 g/mol
• CAS No.: 878760-54-4

Description

Trifluoromethyl-pyrimidine-4-carboxylic acid methoxy-methyl-amide seems to be a complex organic compound. It likely contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a trifluoromethyl group, which consists of a carbon atom bonded to three fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The trifluoromethyl group would add electron-withdrawing character, and the pyrimidine ring would contribute to the planarity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure. Trifluoromethylpyridine derivatives are often used in the synthesis of pharmaceuticals and agrochemicals.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to influence the acidity, boiling point, and lipophilicity of compounds.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many trifluoromethylpyridine derivatives have biological activity due to the unique physicochemical properties of the fluorine atom and the pyrimidine moiety.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential applications in pharmaceuticals and agrochemicals.